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Compound of Interest

Compound Name: Methoxymethyl acetate

Cat. No.: B1615274 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

laboratory chemicals are paramount. This guide provides essential, step-by-step procedures for

the proper disposal of methoxymethyl acetate, ensuring the safety of laboratory personnel

and compliance with regulations.

Methoxymethyl acetate is a flammable liquid and vapor that can cause irritation to the eyes,

skin, and respiratory tract, and may also lead to central nervous system depression.[1]

Adherence to proper disposal protocols is therefore critical.

Key Physical and Chemical Properties
Understanding the properties of methoxymethyl acetate is the first step in handling it safely.

The following table summarizes its key quantitative data.

Property Value

CAS Number 6290-49-9

Molecular Formula C4H8O3

Boiling Point 132°C[2]

Flash Point 35°C[1][2]

Relative Density 1.05[2]
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Personal Protective Equipment (PPE)
Before handling methoxymethyl acetate, ensure that the following personal protective

equipment is worn:

Hand Protection: Wear appropriate protective gloves.

Eye Protection: Use chemical safety goggles or glasses. A face shield may be necessary in

situations with a higher risk of splashing.[2]

Skin and Body Protection: Protective clothing should be worn to prevent skin exposure.[3] In

case of skin contact, immediately remove all contaminated clothing and rinse the skin with

water.[2][3]

Respiratory Protection: In areas with inadequate ventilation or when vapor or mist generation

is likely, a vapor respirator is required.[2]

Step-by-Step Disposal Protocol
The disposal of methoxymethyl acetate must be carried out in a manner that minimizes risk

and adheres to all relevant regulations. It is classified as a dangerous waste and must be

disposed of at an approved waste disposal plant.[3]

1. Waste Identification and Segregation:

Clearly label containers of methoxymethyl acetate waste with its name and associated
hazards.
Do not mix methoxymethyl acetate waste with other incompatible waste streams. It is
incompatible with acids, bases, and strong oxidizing agents.[3]

2. Waste Collection and Storage:

Collect waste in a suitable, tightly closed container to prevent leaks and evaporation.[3]
Store the waste container in a cool, dark, and well-ventilated area, away from heat, sparks,
open flames, and other ignition sources.[2]
The storage area should be designated for flammable liquid waste.

3. Spill Management:
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In the event of a spill, immediately remove all sources of ignition.[3]
Ventilate the area.
Use non-sparking tools and explosion-proof equipment for cleanup.[3]
Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it into a suitable,
labeled container for disposal.[4]
Do not allow the chemical to enter drains or the environment.[3]

4. Final Disposal:

Arrange for the collection of the waste by a licensed hazardous waste disposal company.
Ensure that the disposal method complies with all local, state, and federal regulations.
Contaminated packaging should be treated as hazardous waste and disposed of in the same
manner as the unused product.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of methoxymethyl
acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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